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Compound of Interest

Compound Name: Javanicin C

Cat. No.: B1672811

An In-depth Overview of the Naphthoquinone
Antibiotic

This technical guide provides a comprehensive overview of Javanicin C, a naphthoquinone
metabolite with notable biological activities. The information is tailored for researchers,

scientists, and professionals in the field of drug development, offering detailed data on its
chemical properties, biological functions, and relevant experimental methodologies.

Molecular and Physicochemical Properties

Javanicin C is a naturally occurring compound belonging to the naphthoquinone class, first
isolated from the fungus Fusarium javanicum.[1] It is also produced by other fungi, including
the endophytic fungus Chloridium sp. found in the neem tree (Azadirachta indica) and
Fusarium solani.[2][3]

Molecular Identity and Chemical Formula
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Parameter Value Reference(s)
Molecular Formula C15H1406 [2]
Molecular Weight 290.27 g/mol [2]

5,8-dihydroxy-2-methoxy-6-
methyl-7-(2-

IUPAC Name
oxopropyl)naphthalene-1,4-
dione

CAS Registry Number 476-45-9

Physicochemical Characteristics

Property Description Reference(s)

Red crystals with a coppery

Appearance
luster
Solubility Soluble in alkalis
Melting Point Decomposes at 207.5-208 °C

Biological Activity and Mechanism of Action

Javanicin C has demonstrated significant biological activity, particularly as an antibacterial and

antifungal agent.

Antibacterial and Antifungal Spectrum

Javanicin C exhibits selective and potent activity against various microorganisms.
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Organism Activity MIC Value Reference(s)
Pseudomonas ) )
. Strong antibacterial 2 ug/mL [2]

aeruginosa
Pseudomonas ] )

Strong antibacterial 2 pg/mL
fluorescens
Candida albicans Moderate antifungal 20-40 pg/mL [2]
Fusarium oxysporum Moderate antifungal 20-40 pg/mL [2]
Escherichia coli Moderate antibacterial  20-40 pg/mL [2]
Bacillus sp. Moderate antibacterial  20-40 pg/mL [2]
Cryptococcus ] -

Potent antifungal Not specified
neoformans

Mechanism of Action

The primary mechanism of action of Javanicin C involves the disruption of key metabolic
pathways in susceptible organisms. It is a known inhibitor of pyruvate decarboxylase, an
essential enzyme in anaerobic fermentation.[4][5] This inhibition is achieved through a reaction
with the coenzyme thiamine pyrophosphate.

Furthermore, studies on the antifungal activity of recombinant javanicin against Cryptococcus
neoformans have revealed that it likely acts on intracellular targets. The compound appears to
penetrate the fungal cell and interfere with carbohydrate metabolism and energy production,
specifically impacting the glycolysis pathway and mitochondrial respiration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Javanicin C: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672811#javanicin-c-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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